N-[2-methyl-1-(5-methyl-1H-benzimidazol-2-yl)propyl]-2-(methylsulfonyl)acetamide

• IUPAC Name: N-[2-methyl-1-(6-methyl-1H-benzimidazol-2-yl)propyl]-2-methylsulfonylacetamide
• InChI: InChI=1S/C15H21N3O3S/c1-9(2)14(18-13(19)8-22(4,20)21)15-16-11-6-5-10(3)7-12(11)17-15/h5-7,9,14H,8H2,1-4H3,(H,16,17)(H,18,19)
• InChI Key: QUEUKEXCSPKAOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C(C(C)C)NC(=O)CS(=O)(=O)C
• Molecular Formula: C15H21N3O3S
• Molecular Weight: 323.4 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse, depending on the specific compound. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

The future directions of benzimidazole research could involve the development of new drugs that overcome the antimicrobial resistance problems. There are lots of heterocyclic compounds that are in clinical use to treat infectious diseases.